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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997

Essential Safety and Handling Guide for 2-
Methylbenzoate

This guide provides immediate, essential safety protocols and logistical information for handling
2-Methylbenzoate (also known as Methyl benzoate) in a laboratory setting. Adherence to
these procedures is critical for ensuring the safety of all personnel and maintaining a secure
research environment.

Hazard Summary

2-Methylbenzoate is a combustible liquid that is harmful if swallowed.[1][2] It can cause skin,
eye, and respiratory tract irritation.[3][4][5] Proper handling and the use of appropriate personal
protective equipment are mandatory to minimize exposure and associated risks.

Personal Protective Equipment (PPE)

The use of proper PPE is the most critical line of defense against chemical exposure. All
personnel must be equipped with the following before handling 2-Methylbenzoate.
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Protection Type Specification Standards

. OSHA 29 CFR 1910.133 or
Chemical safety goggles or

Eye/Face Protection European Standard EN166.[4]
eyeglasses. (5176]

Chemical-resistant gloves

(inspect before use) and .
Gloves tested according to EN

Skin Protection appropriate protective clothin
pprop P g 374.[8]

to prevent skin exposure.[4][5]

[6]L7]

Required when ventilation is
) ] o NIOSH/MSHA or European
inadequate, if exposure limits

Respiratory Protection S Standard EN 149 approved
are exceeded, or if irritation is )
respirator.[4][5][6][9]

experienced.

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is essential. The following
protocols provide step-by-step guidance for safe operations.

Safe Handling Protocol

o Engineering Controls: Always handle 2-Methylbenzoate in a well-ventilated area.[4][10] Use
local exhaust ventilation (e.g., a chemical fume hood) to control airborne vapors.[3] Ensure
that eyewash stations and safety showers are readily accessible.[6][11]

e Pre-Handling:
o Thoroughly wash hands before and after handling.[8][11]

o Remove any contaminated clothing and protective equipment before entering eating
areas.[8]

o Do not eat, drink, or smoke in work areas where chemicals are handled.[8]

o Storage:
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o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4][11]
o Keep containers tightly closed and properly labeled.[4][6][12]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.
[5][10][11]

Emergency Procedures

Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the immediate area.[6]
o Ventilate: Ensure the area is well-ventilated.[6]

» Contain: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite, or earth)
to contain the spill.[5][10] Avoid runoff into sewers and drains.[5]

o Clean-Up: Carefully sweep or scoop up the absorbed material using non-sparking tools and
place it into a suitable, labeled container for disposal.[6][10]

» Decontaminate: Clean the affected area thoroughly.

First Aid Measures:
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Exposure Route First Aid Protocol

Move the person to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation . o ) ) )
artificial respiration and seek immediate medical

attention.[5][6]

Remove contaminated clothing and shoes.
) Flush the affected skin with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[5][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[4][5][6]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of water. Never
Ingestion i i )
give anything by mouth to an unconscious
person. Call a poison center or doctor

immediately.[5][6]

Disposal Plan

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[3]

o Containerization: Collect waste material in original or suitable, labeled containers.[6] Do not
mix with other waste.

» Disposal: Dispose of contents and containers in accordance with all local, regional, national,
and international regulations.[3] Do not allow the product to enter drains or waterways.[6]

Visualized Workflow: Handling 2-Methylbenzoate
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The following diagram illustrates the standard operational workflow for handling 2-
Methylbenzoate, including emergency contingencies.

4 )
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Start: Task Initiation

(1. Review Safety Data Sheet (SDS))

'

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

A\ J

\

4 Handling & Emergency

3. Handle Chemical
in Fume Hood

Spill Occurs?

No

4 Waste &|Disposal Phase

Spill Response Protocol 4. Collect Waste in
(Evacuate, Contain, Clean) Labeled Container

J

Dispose of spill cJeanjup materials

5. Dispose of Waste per
Institutional & Local Regulations

End: Procedure Complete
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Click to download full resolution via product page
Caption: Workflow for safe handling and disposal of 2-Methylbenzoate.

Quantitative Safety Data

This table summarizes key quantitative data for 2-Methylbenzoate, providing a quick reference
for safety and handling parameters.

Parameter Value Notes

Classified as a combustible

Flash Point 77 -82°C (170.6 - 179.6 °F) o
liquid.[1][4]

Boiling Point 198 - 199 °C (388.4 - 390.2 °F)

Melting Point -12 °C (10.4 °F) [1]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[1][7][8]
Combustible liquid; Harmful if
swallowed; Suspected of

GHS Hazard Statements H227, H302, H361, H402

damaging fertility or the unborn

child; Harmful to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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